2-(2-methoxyethyl)-2H-indazole-3-carbonyl chloride

• Molecular Formula: C11H11ClN2O2
• Molecular Weight: 238.67 g/mol
• IUPAC Name: 2-(2-methoxyethyl)indazole-3-carbonyl chloride
• InChI: InChI=1S/C11H11ClN2O2/c1-16-7-6-14-10(11(12)15)8-4-2-3-5-9(8)13-14/h2-5H,6-7H2,1H3
• InChI Key: PZEGUFMNOUHLQW-UHFFFAOYSA-N
• Canonical SMILES: COCCN1C(=C2C=CC=CC2=N1)C(=O)Cl

Description

2-(2-methoxyethyl)-2H-indazole-3-carbonyl chloride is a useful research compound. Its molecular formula is C11H11ClN2O2 and its molecular weight is 238.67 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

Thienyl chloride (2.6 ml; 0.036 mol) was added to a suspension of 2-(2-methoxyethyl)-2H-indazole-3-carboxylic acid (3.6 g; 0.016 mol) in toluene (100 ml) and the reaction mixture was heated under reflux for 24 h. The solvent was removed by evaporation at reduced pressure and the residue was taken up twice in n-hexane. 3.9 g of 2-(2-methoxyethyl)-2H-indazole-3-carbonyl chloride was thus obtained.